3-(2,4-Difluorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(2,4-difluorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-8-2-3-9(12(16)6-8)10-5-7(13(17)18)1-4-11(10)15/h1-6H,(H,17,18)
• InChI Key: LPHJIURXFVQMCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=C(C=C(C=C2)F)F)F
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID90680815
• Molecular Weight: 252.19 g/mol
• CAS RN: 1225847-39-1

Description

3-(2,4-Difluorophenyl)-4-fluorobenzoic acid, or DFBA, is a fluorinated organic compound with a wide range of applications in both organic and inorganic chemistry. It is a versatile compound with many potential uses, including as a synthetic intermediate in organic synthesis, as a reagent for the synthesis of organofluorine compounds, and as a catalyst for the synthesis of polymers. DFBA has also been used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

Scientific Research Applications

DFBA has a wide range of applications in scientific research. It is used in the synthesis of organofluorine compounds, which are important precursors for the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in the synthesis of polymers, and as a catalyst in the synthesis of polymers. In addition, DFBA has been used in the synthesis of heterocyclic compounds, such as imidazoles, thiazoles, and pyridines.

Mechanism of Action

DFBA is a versatile compound that can be used in a variety of reactions. It is a strong acid and can act as a catalyst for a variety of reactions, including the synthesis of polymers, the synthesis of heterocyclic compounds, and the synthesis of organofluorine compounds. The acidity of DFBA is due to the presence of two fluorine atoms in the molecule, which increase the acidity of the compound.
Biochemical and Physiological Effects
DFBA is a strong acid and is toxic if ingested. It can cause irritation to the skin, eyes, and respiratory tract. In addition, it can cause damage to the liver and kidneys if ingested in large amounts. DFBA can also cause damage to the environment if released into the air, soil, or water.

Advantages and Limitations for Lab Experiments

DFBA has a wide range of applications in laboratory experiments. It is a versatile compound that can be used in a variety of reactions. It is a strong acid and can act as a catalyst for a variety of reactions, including the synthesis of polymers, the synthesis of heterocyclic compounds, and the synthesis of organofluorine compounds. However, DFBA is toxic and can cause irritation to the skin, eyes, and respiratory tract if not handled properly.

Future Directions

DFBA has a wide range of applications in organic and inorganic chemistry. It is a versatile compound with many potential uses, including as a synthetic intermediate in organic synthesis, as a reagent for the synthesis of organofluorine compounds, and as a catalyst for the synthesis of polymers. In the future, researchers will continue to explore the potential of DFBA in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, DFBA could be used as a reagent in the synthesis of polymers, and in the synthesis of heterocyclic compounds. Furthermore, DFBA could be used in the synthesis of fluorinated polymers, which could have potential applications in biomedical and industrial fields.

Synthesis Methods

DFBA is synthesized through a two-step process. The first step involves the reaction of 2,4-difluorotoluene and 4-fluorobenzoic acid in aqueous sulfuric acid, which produces 3-(2,4-difluorophenyl)-4-fluorobenzoic acid. The second step involves the reaction of the acid with a base, such as sodium hydroxide or potassium hydroxide, to produce the desired product. The reaction is typically carried out at temperatures of around 100 °C and can be completed in a few hours.